Cas no 40919-14-0 (2-(4-Methoxyphenyl)-2-methylpropanoyl chloride)

• Product name: 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride
• CAS No: 40919-14-0
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 2128998

2-(4-Methoxyphenyl)-2-methylpropanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-2-methylpropanoyl chloride
• FCH1395208
• Benzeneacetyl chloride, 4-methoxy-alpha,alpha-dimethyl-
• 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride

• Inchi： 1S/C11H13ClO2/c1-11(2,10(12)13)8-4-6-9(14-3)7-5-8/h4-7H,1-3H3
• InChI Key： GDMBIANFVAGWAI-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 26.3

Additional information on 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride

Recent Advances in the Application of 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride (CAS: 40919-14-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride (CAS: 40919-14-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate. This acyl chloride derivative, characterized by its methoxy-substituted aromatic ring and sterically hindered carbonyl group, exhibits unique reactivity patterns that make it valuable for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drug candidates, particularly in the areas of anti-inflammatory agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 40919-14-0 as a building block for creating potent COX-2 inhibitors. Researchers utilized this compound to introduce the 4-methoxyphenyl moiety into a series of diarylheterocyclic compounds, resulting in derivatives with improved selectivity for COX-2 over COX-1. The study reported IC50 values in the nanomolar range for several synthesized compounds, suggesting promising applications in developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the synthesis and handling of 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride. A 2024 publication in Organic Process Research & Development detailed an improved manufacturing process that enhances yield and purity while addressing stability concerns associated with this moisture-sensitive compound. The new protocol employs continuous flow chemistry techniques, achieving >90% yield with significantly reduced formation of byproducts compared to traditional batch methods.

Emerging applications in chemical biology have revealed the utility of 40919-14-0 in protein labeling and modification strategies. Researchers at several institutions have successfully employed this reagent for the selective acylation of lysine residues in proteins, creating stable conjugates useful for structural studies and bioconjugation applications. The steric bulk of the 2-methylpropanoyl group appears to confer interesting selectivity patterns that may prove valuable for targeted protein modification.

From a safety and regulatory perspective, recent toxicological evaluations of 2-(4-Methoxyphenyl)-2-methylpropanoyl chloride have provided important data for its handling in industrial settings. A 2023 assessment published in Chemical Research in Toxicology characterized its acute toxicity profile and recommended appropriate personal protective equipment for laboratory and manufacturing personnel working with this compound.

Looking forward, the unique chemical properties of 40919-14-0 continue to inspire innovative applications across multiple domains of pharmaceutical research. Current investigations are exploring its potential in prodrug design, where its acyl chloride functionality could be leveraged for targeted drug release. Additionally, several research groups are examining its use in polymer chemistry for creating novel biomaterials with controlled degradation profiles.